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Compound of Interest

Compound Name: 6-Phenylhexylamine

Cat. No.: B098393 Get Quote

An In-Depth Technical Guide to 6-
Phenylhexylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 6-phenylhexylamine, a primary amine with

a phenyl-terminated hexyl chain. This document details its chemical and physical properties,

synthesis methodologies, reactivity, and potential applications, with a focus on its relevance to

researchers in the fields of medicinal chemistry and drug development.

Introduction to 6-Phenylhexylamine
6-Phenylhexylamine, also known as 6-phenylhexan-1-amine, is an organic compound with

the chemical formula C₁₂H₁₉N. Its structure consists of a hexylamine backbone with a phenyl

group at the 6-position. This molecule belongs to the class of phenylalkylamines, a group of

compounds known for their diverse biological activities. While shorter-chain phenylalkylamines

like phenethylamine are well-studied psychoactive compounds, the pharmacological and

toxicological profile of 6-phenylhexylamine is less characterized, presenting an area of

interest for further research.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 6-phenylhexylamine is

essential for its handling, synthesis, and application in research.
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Table 1: Physical and Chemical Properties of 6-Phenylhexylamine

Property Value Source

CAS Number 17734-20-2

Molecular Formula C₁₂H₁₉N

Molecular Weight 177.29 g/mol

Physical Form Liquid

Boiling Point Not explicitly available

Density Not explicitly available

Solubility Soluble in organic solvents
Inferred from structure and

properties of similar amines[1]

Note: Experimental data for the boiling point and density of 6-phenylhexylamine are not

readily available in the cited literature. These properties can be estimated using computational

models or determined experimentally.

Synthesis of 6-Phenylhexylamine
Several synthetic routes can be envisioned for the preparation of 6-phenylhexylamine,

leveraging established methodologies for amine synthesis. Two plausible methods are detailed

below.

Reductive Amination of 6-Phenylhexanal
Reductive amination is a versatile and widely used method for the synthesis of amines. This

approach involves the reaction of an aldehyde or ketone with ammonia, a primary amine, or a

secondary amine in the presence of a reducing agent.

Experimental Protocol: Reductive Amination of 6-Phenylhexanal

Imine Formation: In a round-bottom flask, dissolve 6-phenylhexanal (1 equivalent) in a

suitable solvent such as methanol or ethanol. Add a solution of ammonia in methanol (a
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significant excess, e.g., 10-20 equivalents) to the flask. The reaction can be stirred at room

temperature for several hours to facilitate the formation of the corresponding imine.

Reduction: Cool the reaction mixture in an ice bath. Cautiously add a reducing agent, such

as sodium borohydride (NaBH₄) (e.g., 1.5-2 equivalents), in small portions.

Work-up: After the addition is complete, allow the reaction to warm to room temperature and

stir for an additional period (e.g., 12-24 hours). Quench the reaction by the slow addition of

water. Remove the organic solvent under reduced pressure.

Extraction and Purification: Extract the aqueous residue with an organic solvent like diethyl

ether or dichloromethane. Wash the combined organic layers with brine, dry over an

anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrate under reduced pressure. The

crude 6-phenylhexylamine can then be purified by distillation under reduced pressure or by

column chromatography on silica gel.

6-Phenylhexanal Intermediate Imine+ NH₃ 6-Phenylhexylamine+ [H] (e.g., NaBH₄)

Potassium Phthalimide N-(6-Phenylhexyl)phthalimide+ 6-Phenylhexyl Halide

6-Phenylhexyl Halide

6-Phenylhexylamine+ H₂NNH₂ or H₃O⁺

Click to download full resolution via product page

Caption: Gabriel synthesis of 6-phenylhexylamine.

Reactivity of 6-Phenylhexylamine
6-Phenylhexylamine exhibits the typical reactivity of a primary amine. The lone pair of

electrons on the nitrogen atom makes it both a base and a nucleophile.

Basicity: As a primary amine, 6-phenylhexylamine is a weak base and will react with acids

to form the corresponding ammonium salts.
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Nucleophilicity: The nucleophilic nitrogen can participate in a variety of reactions, including:

Acylation: Reaction with acid chlorides or anhydrides to form amides.

Alkylation: Reaction with alkyl halides to form secondary and tertiary amines, and

potentially quaternary ammonium salts.

Reaction with Carbonyls: Condensation with aldehydes and ketones to form imines (Schiff

bases).

The presence of the phenyl ring at the end of the alkyl chain is unlikely to significantly influence

the reactivity of the distant amine group through electronic effects. However, the overall

lipophilicity of the molecule will affect its solubility and interactions with other molecules.

Potential Applications in Drug Development
While specific applications for 6-phenylhexylamine are not extensively documented, its

structural motif as a long-chain phenylalkylamine suggests several areas of potential interest

for drug development and research.

Neuromodulatory Activity: Shorter-chain phenylalkylamines are known to interact with

various receptors and transporters in the central nervous system, including trace amine-

associated receptors (TAARs) and monoamine transporters. [2][3][4]The longer alkyl chain of

6-phenylhexylamine may alter its binding affinity and selectivity for these targets, potentially

leading to novel pharmacological profiles.

Cardiovascular Research: Some phenylalkylamine derivatives have been investigated for

their cardiovascular activity. [5]The lipophilic nature of 6-phenylhexylamine could influence

its interaction with ion channels or receptors involved in cardiovascular function.

Chemical Probe and Research Tool: As a less-studied molecule, 6-phenylhexylamine can

serve as a valuable research tool to probe the structure-activity relationships of

phenylalkylamines at various biological targets. Its longer, flexible chain can explore different

binding pockets compared to its shorter-chain analogs.
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6-Phenylhexylamine is classified as a hazardous substance.

Hazards: It is harmful if swallowed and causes severe skin burns and eye damage. *

Precautions: Appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated fume hood.

Conclusion
6-Phenylhexylamine is a primary amine with a unique structural feature of a phenyl-

terminated hexyl chain. While its physical properties are not fully characterized in the public

domain, established synthetic methods such as reductive amination and the Gabriel synthesis

provide clear pathways for its preparation. Its reactivity is characteristic of a primary amine, and

its potential applications in drug discovery, particularly in the areas of neuromodulation and

cardiovascular research, warrant further investigation. As with any chemical, proper safety

precautions must be observed during its handling and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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